Cas no 801226-60-8 (4-(pyrimidin-2-ylsulfanyl)methyl-N-(1,3-thiazol-2-yl)benzamide)

• Product Name: 4-(pyrimidin-2-ylsulfanyl)methyl-N-(1,3-thiazol-2-yl)benzamide
• CAS No: 801226-60-8
• MF: C₁₅H₁₂N₄OS₂
• MW: 328.411979675293
• CID: 5987416
• PubChem ID: 2147605
• Update Time: 2025-06-20

4-(pyrimidin-2-ylsulfanyl)methyl-N-(1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(pyrimidin-2-ylsulfanyl)methyl-N-(1,3-thiazol-2-yl)benzamide
• BAS 09667862
• 4-((pyrimidin-2-ylthio)methyl)-N-(thiazol-2-yl)benzamide
• 801226-60-8
• F1762-0049
• ZINC02709824
• 4-(pyrimidin-2-ylsulfanylmethyl)-N-(1,3-thiazol-2-yl)benzamide
• AKOS000629564

• Inchi： 1S/C15H12N4OS2/c20-13(19-15-18-8-9-21-15)12-4-2-11(3-5-12)10-22-14-16-6-1-7-17-14/h1-9H,10H2,(H,18,19,20)
• InChI Key： AJUMHCVALMYLEK-UHFFFAOYSA-N
• SMILES： S(C1N=CC=CN=1)CC1C=CC(C(NC2=NC=CS2)=O)=CC=1

Computed Properties

• Exact Mass: 328.04525337g/mol
• Monoisotopic Mass: 328.04525337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 121Ų

Additional information on 4-(pyrimidin-2-ylsulfanyl)methyl-N-(1,3-thiazol-2-yl)benzamide

Introduction to 4-(pyrimidin-2-ylsulfanyl)methyl-N-(1,3-thiazol-2-yl)benzamide (CAS No. 801226-60-8)

4-(pyrimidin-2-ylsulfanyl)methyl-N-(1,3-thiazol-2-yl)benzamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential therapeutic applications. This compound, identified by the CAS number 801226-60-8, has garnered attention due to its unique chemical properties and its role in the development of novel pharmaceutical agents. The molecular framework of this compound integrates several key functional groups, including a pyrimidine sulfanyl moiety and a thiazole ring, which are known for their diverse biological activities.

The synthesis of 4-(pyrimidin-2-ylsulfanyl)methyl-N-(1,3-thiazol-2-yl)benzamide involves a series of well-planned chemical reactions that highlight the expertise in organic synthesis. The introduction of the pyrimidin-2-ylsulfanyl group and the 1,3-thiazol-2-yl moiety into the benzamide backbone is a testament to the compound's structural complexity. These modifications are strategically designed to enhance the compound's interactions with biological targets, thereby increasing its potential as a pharmacological agent.

In recent years, there has been a growing interest in compounds that incorporate heterocyclic structures due to their proven efficacy in modulating various biological pathways. The presence of both pyrimidine and thiazole rings in 4-(pyrimidin-2-ylsulfanyl)methyl-N-(1,3-thiazol-2-yl)benzamide suggests that it may exhibit multiple modes of action, making it a promising candidate for further investigation. These heterocyclic components are known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The benzamide moiety in this compound is another critical feature that contributes to its pharmacological potential. Benzamides are widely recognized for their role as bioactive molecules and have been extensively studied for their therapeutic effects. The combination of the benzamide group with the pyrimidine sulfanyl and thiazole rings in 4-(pyrimidin-2-ylsulfanyl)methyl-N-(1,3-thiazol-2-yl)benzamide creates a multifunctional entity that could interact with multiple targets within biological systems.

Recent advancements in drug discovery have emphasized the importance of structure-based drug design, where the three-dimensional structure of a target protein is used to design molecules that can interact with it effectively. The unique structural features of 4-(pyrimidin-2-ylsulfanyl)methyl-N-(1,3-thiazol-2-yl)benzamide make it an attractive candidate for such an approach. The compound's ability to bind to specific receptors or enzymes could be harnessed to develop drugs that can modulate physiological processes effectively.

The potential applications of 4-(pyrimidin-2-ylsulfanyl)methyl-N-(1,3-thiazol-2-yl)benzamide span across various therapeutic areas. Its structural motifs suggest that it could be effective against a range of diseases, including those related to inflammation, infection, and cancer. The compound's ability to interact with multiple biological targets makes it a versatile tool for drug development. Researchers are exploring its potential as an anti-inflammatory agent, where it could modulate inflammatory pathways by interacting with key enzymes and cytokines.

In addition to its therapeutic potential, 4-(pyrimidin-2-ylsulfanyl)methyl-N-(1,3-thiazol-2-yl)benzamide also holds promise in the field of medicinal chemistry as a scaffold for designing new drugs. Its complex structure provides a rich platform for chemical modifications, allowing researchers to fine-tune its properties for specific applications. This flexibility makes it an invaluable asset in the quest for novel pharmaceutical agents.

The synthesis and characterization of 4-(pyrimidin-2-ylsulfanyl)methyl-N-(1,3-thiazol-2-yll)benzamide have been subjects of extensive research. Studies have focused on optimizing synthetic routes to achieve high yields and purity while minimizing side reactions. The use of advanced spectroscopic techniques has been crucial in elucidating the compound's structure and understanding its reactivity. These efforts have laid the groundwork for further exploration of its biological activities.

The pharmacological evaluation of 4-(pyrimidin - 2 - ylsulfanyl )methyl - N - (1 , 3 - thiazol - 2 - yl ) benzamide has revealed promising results in preclinical studies. These studies have demonstrated its ability to interact with various biological targets, suggesting multiple therapeutic applications. The compound's efficacy in modulating key cellular processes makes it an attractive candidate for further development into a drug candidate.

The future directions for research on 4-(pyrimidin - 2 - ylsulfanyl )methyl - N - (1 , 3 - thiazol - 2 - yl ) benzamide include detailed pharmacokinetic studies to understand how it is absorbed, distributed, metabolized, and excreted by the body. These studies are essential for determining optimal dosing regimens and identifying potential side effects. Additionally, further investigation into its mechanism of action will provide deeper insights into how it exerts its therapeutic effects.

In conclusion，4-(pyrimidin - 2 - ylsulfanyl )methyl - N - (1 , 3 - thiazol - 2 - yl ) benzamide (CAS No .801226 –60–8 ) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications . Its unique combination of functional groups ，including the pyrimidine sulfanyl moiety and the thiazole ring，makes it a versatile tool for drug development . Further research is warranted to fully explore its therapeutic potential and optimize its use as a pharmaceutical agent .